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Compound of Interest

Compound Name: Dalvotoclax

Cat. No.: B15587789 Get Quote

Researchers, scientists, and drug development professionals must adhere to stringent safety

protocols when handling potent compounds like Dalvotoclax, a B-cell lymphoma 2 (Bcl-2)

inhibitor. This document provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure the well-being of laboratory personnel and

the integrity of research.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Dalvotoclax, based on general guidelines for potent pharmaceutical compounds.[1] Specific

requirements may vary based on the experimental procedure and risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15587789?utm_src=pdf-interest
https://www.benchchem.com/product/b15587789?utm_src=pdf-body
https://www.benchchem.com/product/b15587789?utm_src=pdf-body
https://pharmaguidehub.com/blog/2025/01/27/handiling-of-potent-molecules-category-iv/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Purpose

Gloves

Chemically resistant, powder-

free (e.g., double-layered

nitrile gloves)

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields, chemical splash

goggles, or a face shield.

To protect eyes from splashes

and aerosols.

Lab Coat

Disposable, solid-front, back-

closing gown made of a low-

linting and impervious material.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form of the compound

or when there is a risk of

aerosol generation.

To prevent inhalation of the

compound.

Shoe Covers
Disposable, slip-resistant shoe

covers.

To prevent the spread of

contamination outside of the

designated handling area.

Experimental Protocols: Handling and Disposal
Storage and Handling:

Dalvotoclax should be stored in a cool, dry, and dark place. For short-term storage (days to

weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years), it

should be kept at -20°C.

Handling Procedure:

Preparation: Before handling Dalvotoclax, ensure that the designated work area, typically a

certified chemical fume hood or a biological safety cabinet, is clean and uncluttered. All

necessary equipment and materials, including PPE, should be readily available.
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Gowning: Don the appropriate PPE as specified in the table above. This includes double-

gloving, a disposable gown, eye protection, and respiratory protection if handling the

compound in powder form.

Weighing and Reconstitution: When weighing the powdered form of Dalvotoclax, perform

this task within a containment enclosure (e.g., a powder-containment hood) to minimize the

risk of inhalation and contamination. When reconstituting the compound, add the solvent

slowly and carefully to avoid splashing.

Experimental Use: All procedures involving Dalvotoclax should be conducted in a manner

that minimizes the generation of aerosols and dust. Use careful technique to avoid spills.

Decontamination: After handling is complete, decontaminate all surfaces and equipment that

may have come into contact with the compound using an appropriate cleaning agent.

Doffing PPE: Remove PPE in a designated area, taking care to avoid self-contamination.

The outer gloves should be removed first, followed by the gown, inner gloves, and other

protective equipment. Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan:

All waste generated from handling Dalvotoclax, including contaminated PPE, disposable

labware, and excess compound, is considered hazardous waste.[2][3]

Segregation: Segregate Dalvotoclax waste from other laboratory waste streams.

Containment: Place all solid waste into a clearly labeled, sealed, and puncture-resistant

hazardous waste container. Liquid waste should be collected in a designated, sealed, and

chemically compatible container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

specific chemical name (Dalvotoclax).

Storage: Store hazardous waste containers in a designated, secure area away from general

laboratory traffic until they are collected by a licensed hazardous waste disposal service.
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Disposal: Arrange for the disposal of Dalvotoclax waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.[2][3]

Workflow for Handling Dalvotoclax
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Preparation

Handling

Post-Handling

Waste Disposal

1. Prepare Designated Work Area

2. Gather All Necessary Materials & PPE

3. Don Appropriate PPE

4. Weigh/Reconstitute in Containment

5. Perform Experiment

6. Decontaminate Surfaces & Equipment

7. Doff PPE in Designated Area

8. Wash Hands Thoroughly

9. Segregate Hazardous Waste

10. Contain in Labeled Containers

11. Store Securely

12. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dalvotoclax.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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